

Evidence Summary: Insulin-Euglycemia Therapy for Aluminum Phosphide Poisoning

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AlPhos

CAS No.: 1805783-60-1

Cat. No.: S3140759

Get Quote

The table below summarizes key data from available clinical studies, illustrating the potential benefits of insulin therapy.

Study (Year)	Study Design	Sample Size	Key Mortality Finding	Key Hemodynamic/Support Findings
Hossein et al. (2016) [1]	Prospective Interventional	88	Reduced mortality in intervention group (specific rate not detailed in abstract)	Data not fully available in abstract
Pannu et al. (2020) [1]	Prospective Interventional	Information not detailed in abstract	Data not fully available in abstract	Data not fully available in abstract
Recent RCT (2023) [2]	Randomized Controlled Trial	108	64.8% mortality with insulin therapy vs. 96.3% with standard care (P < 0.001)	Lower vasopressor dose (median 7 mg vs. 26 mg); fewer patients required intubation (61.1% vs. 81.5%)

A **systematic review** (2024) analyzing these and other studies concluded that the use of exogenous insulin in ALP poisoning consistently **reduced mortality rates** across all investigations. However, it also noted that high-quality, large-scale randomized trials are still needed to recommend this therapy with full confidence [1].

Detailed Experimental Protocols

To ensure reproducibility, here are the methodologies from the key clinical studies.

Standard Supportive Care (Control Group)

This is the baseline treatment against which insulin therapy is compared. All patients in the studies typically received the following standard care [2]:

- **Gastrointestinal Decontamination:** Gastric lavage.
- **Vasopressor Support:** Administration of norepinephrine to maintain blood pressure.
- **General Supportive Care:** This may include management of cardiac arrhythmias, correction of acidosis, and mechanical ventilation if required.

Insulin-Euglycemia Therapy (Intervention)

The 2023 RCT provided a clear protocol for the intervention group [2]:

- **Intervention:** Patients received standard supportive care **plus** insulin-euglycemia therapy.
- **Insulin Administration:** A dedicated infusion of insulin was administered.
- **Euglycemia Maintenance:** Concurrent dextrose infusions were used to maintain blood glucose levels within a target range (euglycemia), preventing hypoglycemia, a known side effect of this therapy [1].
- **Comparison:** The control group received standard care plus a placebo.


An earlier study by Hossein et al. used a more specific insulin-dosing regimen [1]:

- **Initial Bolus:** 1 IU/kg of body weight.
- **Maintenance Infusion:** A continuous infusion of 0.2 to 0.5 IU/kg/hour.

Mechanism of Action: Proposed Signaling Pathway

Insulin therapy is thought to counteract the profound myocardial toxicity caused by AIP. The phosphine gas released from AIP inhibits cytochrome c oxidase, a key enzyme in the mitochondrial electron transport chain. This disruption blocks oxidative phosphorylation, shutting down the heart muscle's primary method of generating energy (ATP) and leading to a state of "metabolic starvation," severe hypotension, and cardiogenic shock [1].

The diagram below illustrates how insulin-euglycemia therapy is hypothesized to support the failing myocardium by promoting an alternative energy pathway.



[Click to download full resolution via product page](#)

Interpretation and Research Implications

For researchers and clinicians, the evidence suggests:

- **A Promising Adjunctive Therapy:** Insulin-euglycemia is not an antidote but a supportive intervention that appears to significantly improve survival and reduce the need for advanced life support in a highly lethal condition.
- **Safety is Paramount:** The therapy carries risks of **hypoglycemia** and **hypokalemia** [1]. Its success is contingent on a rigorous euglycemia protocol with frequent blood glucose and electrolyte monitoring in a critical care setting.
- **Future Research Needs:** As the recent systematic review emphasizes, the current body of evidence, while encouraging, is built on a small number of studies [1]. There is a clear need for more multi-center, high-quality RCTs to standardize the dosing protocol, identify which patient populations benefit most, and further validate the efficacy and safety of this treatment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Insulin in aluminum phosphide poisoning: A systematic review ... [pmc.ncbi.nlm.nih.gov]
2. Insulin-euglycemia therapy in acute aluminum phosphide ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Evidence Summary: Insulin-Euglycemia Therapy for Aluminum Phosphide Poisoning]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b3140759#insulin-therapy-alphos-randomized-controlled-trials>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com